Methyl-7-sulfamoyl-1,4-benzodioxane-5-carboxylate

• Molecular Formula: C10H11NO6S
• Molecular Weight: 273.26 g/mol
• IUPAC Name: methyl 7-sulfamoyl-2,3-dihydro-1,4-benzodioxine-5-carboxylate
• InChI: InChI=1S/C10H11NO6S/c1-15-10(12)7-4-6(18(11,13)14)5-8-9(7)17-3-2-16-8/h4-5H,2-3H2,1H3,(H2,11,13,14)
• InChI Key: SXAKAOFKGIOPHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC(=C1)S(=O)(=O)N)OCCO2

Description

Methyl-7-sulfamoyl-1,4-benzodioxane-5-carboxylate is a useful research compound. Its molecular formula is C10H11NO6S and its molecular weight is 273.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

429 g of methanol were introduced into a balloon flask provided with a condenser and then, under cooling, 54 g of 93% sulfuric acid and 111 g of 7-sulfamoyl-1,4-benzodioxane-5-carboxylic acid were added. The mixture was heated under reflux and then cooled. The crystals were dried off, washed with methanol and then treated with 500 cm3 of water and 5 g of sodium carbonate. The precipitate was dried off, washed with water and dried. 95 g of methyl-7-sulfamoyl-1,4-benzodioxane-5-carboxylate were obtained (M.P.: 225°-226° C.; yield: 81%).